Cas no 940737-23-5 ((2-Cyanophenyl)methyl 2-chloropyridine-4-carboxylate)

(2-Cyanophenyl)methyl 2-chloropyridine-4-carboxylate is a versatile chemical intermediate used in organic synthesis and pharmaceutical research. Its structure combines a 2-cyanophenylmethyl group with a 2-chloropyridine-4-carboxylate moiety, offering reactivity at multiple sites for further functionalization. The presence of both cyano and chloro substituents enhances its utility in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. This compound is particularly valuable in the development of heterocyclic compounds and active pharmaceutical ingredients (APIs). Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for medicinal chemistry and agrochemical applications. High purity grades are available to ensure consistent performance in synthetic workflows.
(2-Cyanophenyl)methyl 2-chloropyridine-4-carboxylate structure
940737-23-5 structure
Product Name:(2-Cyanophenyl)methyl 2-chloropyridine-4-carboxylate
CAS No:940737-23-5
MF:C14H9ClN2O2
MW:272.686462163925
CID:5854951
PubChem ID:17569022
Update Time:2025-11-06

(2-Cyanophenyl)methyl 2-chloropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • AKOS033682833
    • EN300-26577727
    • (2-cyanophenyl)methyl 2-chloropyridine-4-carboxylate
    • 940737-23-5
    • Z194431612
    • (2-Cyanophenyl)methyl 2-chloropyridine-4-carboxylate
    • Inchi: 1S/C14H9ClN2O2/c15-13-7-10(5-6-17-13)14(18)19-9-12-4-2-1-3-11(12)8-16/h1-7H,9H2
    • InChI Key: NVSCJGCJJZMPQA-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CN=1)C(=O)OCC1C=CC=CC=1C#N

Computed Properties

  • Exact Mass: 272.0352552g/mol
  • Monoisotopic Mass: 272.0352552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 63Ų

(2-Cyanophenyl)methyl 2-chloropyridine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26577727-0.05g
(2-cyanophenyl)methyl 2-chloropyridine-4-carboxylate
940737-23-5 90%
0.05g
$212.0 2023-09-14

Additional information on (2-Cyanophenyl)methyl 2-chloropyridine-4-carboxylate

Introduction to Compound CAS No. 940737-23-5: (2-Cyanophenyl)methyl 2-chloropyridine-4-carboxylate

The compound with CAS No. 940737-23-5, commonly referred to as (2-Cyanophenyl)methyl 2-chloropyridine-4-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a cyanophenyl group with a chloropyridine carboxylate moiety, making it a versatile building block for various applications.

Recent studies have highlighted the potential of (2-Cyanophenyl)methyl 2-chloropyridine-4-carboxylate in drug discovery and development. Researchers have explored its role as a precursor for bioactive molecules, particularly in the synthesis of heterocyclic compounds with potential therapeutic applications. The presence of the cyano group and the chloropyridine ring provides this compound with unique electronic properties, which are advantageous in designing molecules with specific biological activities.

One of the most notable advancements involving this compound is its use in the development of novel antibiotics. Scientists have utilized its structure to design compounds that can target resistant bacterial strains, a pressing issue in modern medicine. The ability of (2-Cyanophenyl)methyl 2-chloropyridine-4-carboxylate to act as a scaffold for such innovations underscores its importance in contemporary research.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and solar cells. Recent research has demonstrated that derivatives of this compound can exhibit enhanced charge transport properties, which are critical for improving the efficiency of these devices.

The synthesis of (2-Cyanophenyl)methyl 2-chloropyridine-4-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized these processes to achieve higher yields and better purity, ensuring that the compound is readily available for various applications.

Moreover, the environmental impact of this compound has been a topic of interest among researchers. Studies have shown that it exhibits low toxicity and biodegradability under certain conditions, making it a more sustainable option compared to some traditional chemical intermediates.

In conclusion, (2-Cyanophenyl)methyl 2-chloropyridine-4-carboxylate (CAS No. 940737-23-5) is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure and properties continue to drive innovative research, positioning it as a key player in the development of new drugs, materials, and technologies.

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